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Compound of Interest

Compound Name: Octanoylcarnitine chloride

Cat. No.: B101004 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This guide provides essential, immediate safety

and logistical information for Octanoylcarnitine chloride, including operational and disposal

plans. By adhering to these procedural, step-by-step guidelines, you can minimize risks and

maintain a safe laboratory environment.

Hazard Assessment and Personal Protective
Equipment (PPE)
Safety Data Sheets (SDS) for Octanoylcarnitine chloride indicate that it is generally not

classified as a hazardous substance according to the Globally Harmonized System (GHS).[1]

[2] However, some suppliers of the racemic mixture, rac Octanoylcarnitine chloride, classify it

as causing skin and serious eye irritation, and potentially causing respiratory irritation.[3] Given

this conflicting information, a cautious approach is recommended. The following personal

protective equipment should be considered standard practice when handling

Octanoylcarnitine chloride in powdered or solution form.

Table 1: Recommended Personal Protective Equipment (PPE) for Octanoylcarnitine Chloride
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Protection Type Recommended Equipment Rationale & Best Practices

Eye and Face Protection
Chemical safety goggles or

glasses with side shields.

To prevent eye contact with the

powder or solutions, which

could cause irritation.[3]

Ensure compliance with

OSHA's 29 CFR 1910.133 or

European Standard EN166.

Skin Protection

- Chemical-resistant gloves

(e.g., nitrile rubber).- A fully

buttoned lab coat.

To prevent skin contact, which

may cause irritation.[3]

Change gloves immediately if

they become contaminated.

Wash hands thoroughly after

handling.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. A dust mask or

working in a chemical fume

hood is recommended when

handling larger quantities of

the powder to avoid generating

dust.

To minimize the risk of

respiratory tract irritation.[3]

Operational Plan: From Receipt to Experimentation
A systematic workflow is critical for the safe handling of Octanoylcarnitine chloride. The

following diagram and procedural steps outline a comprehensive operational plan.

Receiving & Storage Handling & Preparation Experimental Use Cleanup & Disposal

Receive Shipment
Store at -20°C
in a dry place

Don Appropriate PPE Weigh Solid in Ventilated Area Prepare Solution Conduct Experiment Decontaminate Work Area Dispose of Waste per Regulations

Click to download full resolution via product page
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Caption: Workflow for Safe Handling of Octanoylcarnitine Chloride.

Step-by-Step Handling Procedures:

Receiving and Storage:

Upon receipt, visually inspect the packaging for any damage.

Store the compound in a tightly sealed container in a dry place at -20°C.[4][5]

Preparation:

Before handling, ensure you are wearing the appropriate PPE as detailed in Table 1.

Work in a well-ventilated area. For weighing the solid powder, it is best practice to use a

chemical fume hood to prevent dust inhalation.[6]

Ensure an eyewash station and safety shower are readily accessible.[6]

Weighing and Solution Preparation:

Handle the solid powder carefully to minimize dust generation.[6]

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Octanoylcarnitine chloride is soluble in water and DMSO.

Experimental Use:

Follow your specific experimental protocol, maintaining the recommended PPE throughout

the procedure.

Post-Handling and Cleanup:

After use, decontaminate all work surfaces with an appropriate cleaning agent.

Thoroughly wash your hands with soap and water.

Disposal Plan
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Proper disposal of Octanoylcarnitine chloride and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Treatment Methods:

Chemical Substance: While some safety data sheets suggest that smaller quantities may be

disposed of with household waste, it is imperative to follow official regulations. Dispose of the

substance in accordance with all applicable federal, state, and local environmental

regulations.[7] It is recommended to treat it as chemical waste.

Collect waste in a clearly labeled, sealed container.

Arrange for disposal through a licensed professional waste disposal service.

Contaminated Packaging:

Dispose of contaminated packaging in the same manner as the chemical waste.

Do not reuse empty containers. Disposal must be made according to official regulations.[8]

First Aid Measures:

In case of accidental exposure, follow these first-aid guidelines and consult the SDS.

After inhalation: Move the person to fresh air. If symptoms persist, consult a doctor.[1][2]

After skin contact: Wash the affected area with plenty of soap and water.[1] If skin irritation

occurs, seek medical attention.[3]

After eye contact: Rinse the opened eye for several minutes under running water.[1] If eye

irritation persists, get medical advice/attention.[3]

After swallowing: Rinse the mouth with water. If symptoms persist, consult a doctor.[1]

By implementing these safety and logistical measures, you can ensure the responsible and

safe handling of Octanoylcarnitine chloride in your laboratory. Always refer to the specific

Safety Data Sheet provided by your supplier for the most accurate and detailed information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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